59-00-7

Xanthurenic acid

In Stock

• CAS RN:
• 59-00-7

• Formula:
• C10H7NO4

• InChI:
• InChI=1S/C10H7NO4/c12-7-3-1-2-5-8(13)4-6(10(14)15)11-9(5)7/h1-4,12H,(H,11,13)(H,14,15)

• InChIKey:
• FBZONXHGGPHHIY-UHFFFAOYSA-N

• Xanthurenic acid is formed upon tryptophan degradation by indoleamine 2,3-dioxygenase. It has been shown to be an endogenous Group II metabotropic glutamate receptor (mGluR2 and mGluR3) agonist and is implicated in the pathophysiology of schizophrenia. Xanthurenic acid has also been identified as an inducer of gametogenesis of P. falciparum, the parasite that causes malaria, and thus, is a target for the development of new methods to interrupt the transmission of malaria.
  Xanthurenic acid, also known as xanthurenate or 8-hydroxykynurenate, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Xanthurenic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Xanthurenic acid has been...

4(3h)-Pyrimidinone, 2-(ethylthio)-5-fluoro-

In Stock

• CAS RN:
• 659-00-7

• Formula:
• C6H7FN2OS

• InChI:
• InChI=1S/C6H7FN2OS/c1-2-11-6-8-3-4(7)5(10)9-6/h3H,2H2,1H3,(H,8,9,10)

• InChIKey:
• LEXFFTVGUGUSMN-UHFFFAOYSA-N

• 4(3h)-Pyrimidinone, 2-(ethylthio)-5-fluoro- is a useful research compound. Its molecular formula is C6H7FN2OS and its molecular weight is 174.20 g/mol. The purity is usually 95%.

2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-2-amine

Usually In Stock

• CAS RN:
• 459-00-7

• Formula:
• C11H14F3N

• InChI:
• InChI=1S/C11H14F3N/c1-10(2,15)7-8-3-5-9(6-4-8)11(12,13)14/h3-6H,7,15H2,1-2H3

• InChIKey:
• LTPXSOIGSHRNFH-UHFFFAOYSA-N

• 2-Methyl-1-(4-(trifluoromethyl)phenyl)propan-2-amine is a useful research compound. Its molecular formula is C11H14F3N and its molecular weight is 217.23 g/mol. The purity is usually 95%.

2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-(phenylazo)-, disodium salt

• CAS RN:
• 5859-00-7

• Formula:
• C16H10N2Na2O7S2

• InChI:
• InChI=1S/C16H12N2O7S2.2Na/c19-16-14(27(23,24)25)9-10-8-12(26(20,21)22)6-7-13(10)15(16)18-17-11-4-2-1-3-5-11;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2

• InChIKey:
• DFSHKBOXDAOYFD-UHFFFAOYSA-L

• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-(phenylazo)-, disodium salt is a useful research compound. Its molecular formula is C16H10N2Na2O7S2 and its molecular weight is 452.4 g/mol. The purity is usually 95%.

1,3-Dihydro-1-methyl-3-((octyloxy)methyl)-2H-benzimidazol-2-imine hydrochloride

• CAS RN:
• 63659-00-7

• Formula:
• C17H28ClN3O

• InChI:
• InChI=1S/C17H27N3O.ClH/c1-3-4-5-6-7-10-13-21-14-20-16-12-9-8-11-15(16)19(2)17(20)18;/h8-9,11-12,18H,3-7,10,13-14H2,1-2H3;1H

• InChIKey:
• GPQFZKOMMAVOQO-UHFFFAOYSA-N

• 1,3-Dihydro-1-methyl-3-((octyloxy)methyl)-2H-benzimidazol-2-imine hydrochloride is a useful research compound. Its molecular formula is C17H28ClN3O and its molecular weight is 325.9 g/mol. The purity is usually 95%.

Ethyl 3-oxocycloheptanecarboxylate

In Stock

• CAS RN:
• 50559-00-7

• Formula:
• C10H16O3

• InChI:
• InChI=1S/C10H16O3/c1-2-13-10(12)8-5-3-4-6-9(11)7-8/h8H,2-7H2,1H3

• InChIKey:
• OYORJLDSVLYYBK-UHFFFAOYSA-N

• Ethyl 3-oxocycloheptanecarboxylate is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.

Pyridinium, 1-methyl-4-[(methylphenylhydrazono)methyl]-, methyl sulfate

Usually In Stock

• CAS RN:
• 68259-00-7

• Formula:
• C15H19N3O4S

• InChI:
• InChI=1S/C14H16N3.CH4O4S/c1-16-10-8-13(9-11-16)12-15-17(2)14-6-4-3-5-7-14;1-5-6(2,3)4/h3-12H,1-2H3;1H3,(H,2,3,4)/q+1;/p-1

• InChIKey:
• LLLILZLFKGJCCV-UHFFFAOYSA-M

• Pyridinium, 1-methyl-4-[(methylphenylhydrazono)methyl]-, methyl sulfate, also known as Pyridinium, 1-methyl-4-[(methylphenylhydrazono)methyl]-, methyl sulfate, is a useful research compound. Its molecular formula is C15H19N3O4S and its molecular weight is 337.4 g/mol. The purity is usually 95%.

2-(6-Oxoheptanoyl)oxazole

In Stock

• CAS RN:
• 898759-00-7

• Formula:
• C10H13NO3

• InChI:
• InChI=1S/C10H13NO3/c1-8(12)4-2-3-5-9(13)10-11-6-7-14-10/h6-7H,2-5H2,1H3

• InChIKey:
• SGAUMJBNQNYVAY-UHFFFAOYSA-N

• 2-(6-Oxoheptanoyl)oxazole is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.

2-Pyrrolidinone,1-[(oxiranyloxy)methyl]-(9CI)

• CAS RN:
• 194159-00-7

• Formula:
• C7H11NO3

• InChI:
• InChI=1S/C7H11NO3/c9-6-2-1-3-8(6)5-11-7-4-10-7/h7H,1-5H2

• InChIKey:
• WBIFZWTZOQLZLL-UHFFFAOYSA-N

• 2-Pyrrolidinone,1-[(oxiranyloxy)methyl]-(9CI), also known as 2-Pyrrolidinone,1-[(oxiranyloxy)methyl]-(9CI), is a useful research compound. Its molecular formula is C7H11NO3 and its molecular weight is 157.169. The purity is usually 95%.

(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3,4-difluorophenyl)methanone

In Stock

• CAS RN:
• 1904359-00-7

• Formula:
• C16H13BrF2N2O2

• InChI:
• InChI=1S/C16H13BrF2N2O2/c17-12-2-1-6-20-15(12)23-11-5-7-21(9-11)16(22)10-3-4-13(18)14(19)8-10/h1-4,6,8,11H,5,7,9H2

• InChIKey:
• DMDNPGOZSZTZID-UHFFFAOYSA-N

• (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(3,4-difluorophenyl)methanone is a useful research compound. Its molecular formula is C16H13BrF2N2O2 and its molecular weight is 383.193. The purity is usually 95%.

7-Bromo-3,4-dihydro-1H-isoquinoline-2-carbonyl chloride

In Stock

• CAS RN:
• 2298159-00-7

• Formula:
• C10H9BrClNO

• InChI:
• InChI=1S/C10H9BrClNO/c11-9-2-1-7-3-4-13(10(12)14)6-8(7)5-9/h1-2,5H,3-4,6H2

• InChIKey:
• LYKNGAJJUYIAPT-UHFFFAOYSA-N

• 7-Bromo-3,4-dihydro-1H-isoquinoline-2-carbonyl chloride is a useful research compound. Its molecular formula is C10H9BrClNO and its molecular weight is 274.54. The purity is usually 95%.

Ischemin

• CAS RN:
• 1357059-00-7

• Formula:
• C15H17N3O4S

• InChI:
• InChI=1S/C15H17N3O4S/c1-8-4-10(3)15(23(20,21)22)7-12(8)17-18-13-5-9(2)14(19)6-11(13)16/h4-7,17H,16H2,1-3H3,(H,20,21,22)/b18-13-

• InChIKey:
• WGEVKJVUKOELFY-AQTBWJFISA-N

• Cell-permeable, reversible inhibitor of bromodomain (CBP-BRD);  Inhibitor of the transcription functions of p53 on DNA damage;  High Quality Biochemicals for Research Uses